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Compound of Interest
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Cat. No.: B1241110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxime V, scientifically known as (NE)-N-[[4-(methoxymethyl)cyclohexa-1,4-dien-1-
ylImethylidene]hydroxylamine, is an organic compound of interest in various chemical and
pharmaceutical research areas. Its structural features, particularly the oxime functional group
attached to a substituted cyclohexadiene ring, confer specific physicochemical properties that
are crucial for its synthesis, handling, and potential applications. This technical guide provides
a comprehensive overview of the core physicochemical properties of Oxime V, supported by
experimental protocols and data presented for clarity and comparative analysis.

Due to the limited availability of specific experimental data for Oxime V in publicly accessible
literature, this guide utilizes data from structurally similar aromatic aldoximes, such as
benzaldehyde oxime, to provide representative values and protocols. This approach offers
valuable insights for researchers working with Oxime V and related compounds.

Core Physicochemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) are fundamental
to its formulation, delivery, and pharmacokinetic profile. The following tables summarize the key
physicochemical data for Oxime V and its representative analogue, benzaldehyde oxime.

Table 1: Chemical Identification of Oxime V
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Identifier Value
NE)-N-[[4-(methoxymethyl)cyclohexa-1,4-dien-

UPAC Name fL-yI])met[rEyIi(dene]hy)(/jroxylir)ni)r/le

CAS Number 59691-20-2

Molecular Formula CoH13NO:2

Molecular Weight 167.21 g/mol

Canonical SMILES

COCC1=CCC(=CC1)C=NO

Table 2: Physicochemical Data of Oxime V and a

Representative Analogue

Oxime V Benzaldehyde Oxime
Property . .
(Predicted/Computed) (Experimental)
Melting Point Data not available 30-33 °C[1]; 34-36 °C|[2]
N ) ) 118-120 °C at 10 mmHg|[3];
Boiling Point Data not available
123 °C at 28 torr[4]
Density Data not available 1.11 g/cm3[4][5]

Water Solubility

Poorly soluble (general for

oximes)[6]

Slightly soluble[1][4]

Solubility in Organic Solvents

Soluble in alcohols and ethers

Soluble in ethanol and ether[1]

(general)
pKa Data not available 11.37[4]
LogP (Octanol/Water) 0.8 (Computed) 1.75[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The

following section outlines a representative experimental protocol for the synthesis of an

aromatic aldoxime, which can be adapted for the preparation of Oxime V.
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Protocol 1: Synthesis of an Aromatic Aldoxime (e.g.,
Benzaldehyde Oxime)

This protocol describes the synthesis of benzaldehyde oxime via the condensation of
benzaldehyde with hydroxylamine hydrochloride.

Materials:

e Benzaldehyde

o Hydroxylamine hydrochloride (NH20H-HCI)
e Sodium hydroxide (NaOH)

» Ethanol

o Water

 Diethyl ether

e Anhydrous magnesium sulfate (MgSQOa)

o Glacial acetic acid (optional, for pH adjustment)
e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Separatory funnel

o Beakers, graduated cylinders, and other standard laboratory glassware

Rotary evaporator

Procedure:
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e Preparation of the Reaction Mixture: In a 250 mL round-bottom flask equipped with a
magnetic stir bar, dissolve hydroxylamine hydrochloride (1.0 equivalent) in water.

 To this solution, add a solution of sodium hydroxide (1.1 equivalents) in water, dropwise,
while stirring. Ensure the temperature is maintained below 20 °C.

» In a separate beaker, dissolve benzaldehyde (1.0 equivalent) in ethanol.

o Reaction: Add the ethanolic solution of benzaldehyde to the aqueous solution of
hydroxylamine dropwise at room temperature with vigorous stirring.

» After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Work-up and Isolation: Upon completion of the reaction, pour the mixture into a separatory
funnel containing diethyl ether and water.

o Separate the organic layer. Wash the organic layer sequentially with water and brine.
e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude product.

 Purification: The crude benzaldehyde oxime can be purified by recrystallization from a
suitable solvent system, such as ethanol/water or hexane/ethyl acetate, to yield the pure
product.

Safety Precautions:
 All manipulations should be performed in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Benzaldehyde is a combustible liquid and an irritant.
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» Hydroxylamine hydrochloride is corrosive and can be toxic if ingested or absorbed through
the skin.

o Sodium hydroxide is a corrosive base.

Visualizations
Logical Workflow for Aromatic Aldoxime Synthesis

The following diagram illustrates the general workflow for the synthesis of an aromatic
aldoxime, from starting materials to the purified product.

Click to download full resolution via product page

Caption: General workflow for the synthesis of an aromatic aldoxime.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of Oxime V, leveraging data from structurally similar compounds due to the scarcity of specific
experimental information for Oxime V itself. The tabulated data offers a quick reference for key
parameters, while the detailed experimental protocol for a representative synthesis provides a
practical starting point for researchers. The provided workflow diagram visually summarizes the
synthetic process. It is anticipated that this guide will serve as a valuable resource for scientists
and professionals in the field of drug development and chemical research, facilitating further
investigation and application of Oxime V and related molecules. Further experimental
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validation of the physicochemical properties of Oxime V is highly encouraged to build upon this
foundational knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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